Cas no 2137542-79-9 (1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2137542-79-9
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 6135264
• PubChem ID: 165477709
• Update Time: 2025-06-15

1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid
• 2137542-79-9
• EN300-1077457

• Inchi： 1S/C11H10N2O3S/c1-2-13-6-12-9(7-4-3-5-17-7)8(10(13)14)11(15)16/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： LJJBRRQXRYIMEN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C(=O)O)C(N(C=N1)CC)=O

Computed Properties

• Exact Mass: 250.04121336g/mol
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98.2Ų

Additional information on 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid

Introduction to 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137542-79-9)

1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid, identified by its CAS number 2137542-79-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural incorporation of a thiophene ring at the 4-position and a carboxylic acid moiety at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound's chemical structure consists of a six-membered dihydropyrimidine core, which is a common motif in biologically active molecules. The presence of an ethyl group at the 1-position and an oxo group at the 6-position further modulates its reactivity and interactions with biological targets. The thiophen-2-yl substituent, derived from thiophene, contributes to the molecule's aromaticity and potential for hydrogen bonding, while the carboxylic acid group at the 5-position enhances its solubility in polar solvents and allows for further functionalization.

In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, antiviral infections, and neurodegenerative diseases. The specific configuration of 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137542-79-9) has been explored in several preclinical studies for its potential pharmacological effects. Researchers have hypothesized that its ability to interact with biological macromolecules may lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its structural versatility. The dihydropyrimidine core can serve as a privileged scaffold for designing molecules with enhanced binding affinity and selectivity. The thiophene ring, in particular, has been shown to improve metabolic stability and oral bioavailability, which are critical factors in drug development. Additionally, the carboxylic acid functionality provides opportunities for prodrug formulations or covalent drug-drug interactions, which could enhance therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies using 1-ethyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2137542-79-9) have identified potential binding pockets in target proteins associated with cancer cell proliferation and inflammation. These findings suggest that the compound may exhibit inhibitory effects on key signaling pathways involved in disease progression.

The synthesis of this compound has also been optimized to ensure high yield and purity, which are essential for both research applications and potential clinical trials. Modern synthetic methodologies have allowed chemists to introduce modifications at specific positions on the pyrimidine ring with greater precision. This level of control is crucial for fine-tuning the pharmacokinetic properties of drug candidates.

In conclusion, 1-ethyl-6-oxo-4-(thiophen-2-y l)-1,6-dihydropyrimidine -5-carbox ylic acid (CAS No. 2137542 -79 -9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated potential in preclinical studies make it an attractive molecule for developing novel therapeutics. As research continues to uncover new applications for pyrimidine derivatives, compounds like this one are likely to play a pivotal role in addressing unmet medical needs.